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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438 Get Quote

Chemical Identifier: 6-Methyl-5-hepten-2-one CAS Number: 110-93-0 Molecular Formula:

C₈H₁₄O[1][2]

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

6-Methyl-5-hepten-2-one, tailored for laboratory and research professionals. Adherence to

these procedures is vital for ensuring personal safety and regulatory compliance.

Hazard Summary
6-Methyl-5-hepten-2-one is a flammable liquid and vapor.[2] It may cause respiratory irritation

and is harmful to aquatic life with long-lasting effects.[2][3] The chemical, physical, and

toxicological properties have not been fully investigated.[2][3]

Signal Word: Warning[2][4]

Hazard Statements:

H226: Flammable liquid and vapor.[2]

H412: Harmful to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended equipment for handling 6-Methyl-5-hepten-2-one.
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Body Part
Personal Protective

Equipment

Material/Type

Recommendation

Hands Chemical-resistant gloves

While specific breakthrough

data is not available, general

guidance for ketones suggests

Butyl rubber or Viton® for

prolonged contact. Nitrile

gloves may offer short-term

splash protection but must be

replaced immediately upon

contamination. Always inspect

gloves for integrity before use.

[5]

Eyes Safety goggles or face shield

Chemical splash goggles

compliant with ANSI Z87.1

standards are required. A face

shield should be worn over

safety glasses when there is a

significant risk of splashing.[2]

[5]

Body
Laboratory coat or chemical-

resistant apron

A flame-retardant lab coat is

recommended. For larger

volumes or tasks with a higher

splash potential, a chemical-

resistant apron should be worn

over the lab coat.[5]

Respiratory Fume hood or respirator All handling of 6-Methyl-5-

hepten-2-one should occur

within a certified chemical

fume hood to minimize

inhalation exposure. If a fume

hood is not available or if

exposure limits may be

exceeded, a NIOSH-approved
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respirator with organic vapor

cartridges is necessary.[2][5]

Feet Closed-toe shoes

Leather or other chemical-

resistant shoes that completely

cover the foot are required.[5]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Verify that a certified chemical fume hood is operational.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

Keep a spill kit rated for flammable liquids nearby. The kit should contain an inert absorbent

material such as sand, silica gel, or a universal binder.[4]

Remove all potential ignition sources from the work area, including open flames, hot

surfaces, and spark-producing equipment.[2][4] Use explosion-proof electrical and ventilating

equipment.[2][4]

2. Donning PPE:

Put on a lab coat, followed by safety goggles and any additional face protection.

Don the appropriate chemical-resistant gloves, ensuring a proper fit.

3. Chemical Handling:

Conduct all transfers and manipulations of 6-Methyl-5-hepten-2-one inside the fume hood.

Use only non-sparking tools.[2][4]

Keep containers tightly closed when not in use to prevent vapor release.[2]

Ground and bond containers when transferring the chemical to prevent static discharge.[2][4]
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4. Post-Handling:

Properly seal all containers of 6-Methyl-5-hepten-2-one.

Decontaminate the work surface within the fume hood.

Remove gloves using a technique that avoids touching the outer surface and dispose of

them as contaminated waste.[2]

Wash hands thoroughly with soap and water after handling is complete.[2]

5. Storage:

Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[2][6]

Keep containers tightly closed and properly labeled.[2]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[4]

Disposal Plan
1. Waste Segregation:

Liquid Waste: Collect all unused 6-Methyl-5-hepten-2-one and solutions containing it in a

dedicated, labeled, and sealed hazardous waste container.

Contaminated Solids: All disposable items that have come into contact with the chemical,

including gloves, absorbent pads, and pipette tips, must be collected in a separate, clearly

labeled hazardous waste container.

2. Disposal Procedure:

Do not dispose of 6-Methyl-5-hepten-2-one down the drain, as it is harmful to aquatic life.[2]

All waste must be disposed of through a licensed professional waste disposal service.[2][3]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[2][3]
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Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Emergency Procedures
Spill: In case of a spill, evacuate the area and remove all ignition sources.[2] Contain the spill

using an inert absorbent material and collect it with non-sparking tools into a suitable

container for disposal.[2][4]

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.[2] Do not use

a solid stream of water as it may be ineffective.[2] Wear self-contained breathing apparatus

when fighting the fire.[2]

First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty

of water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2]

In all cases of exposure, seek medical attention and show the Safety Data Sheet to the

attending physician.[2][3][4]

Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when handling 6-Methyl-5-hepten-2-one.
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Hazard Assessment

PPE Selection

Start: Plan to handle
6-Methyl-5-hepten-2-one

Is a certified chemical
fume hood available?

Work inside fume hood

Yes

Use NIOSH-approved respirator
with organic vapor cartridges

No

Mandatory Base PPE:
- Safety Goggles

- Lab Coat
- Closed-toe Shoes

Select Gloves:
- Butyl/Viton for prolonged use

- Nitrile for splash protection only

Is there a significant
splash risk?

Add Face Shield

Yes

Proceed with handling

No

Add Chemical-Resistant Apron

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-Methyl-5-hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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